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Compound of Interest

Quinuclidin-3-yldi(thiophen-2-
Compound Name:
yl)methanol

Cat. No.: B182445

[2] Current time information in Shanghai, CN. The time at the location '‘Shanghai, CN' is 7:27
PM. The location's timezone is 'Asia/Shanghai'.

--INVALID-LINK-- Current time information in Mountain View, US. The time at the location
'‘Mountain View, US' is 4:27 AM. The location's timezone is 'America/Los_Angeles'.

--INVALID-LINK-- Current time information in London, GB. The time at the location ‘London,
GB'is 12:27 PM. The location's timezone is 'Europe/London'.

--INVALID-LINK-- Current time information in Tokyo, JP. The time at the location 'Tokyo, JP' is
8:27 PM. The location's timezone is 'Asia/Tokyo'.

--INVALID-LINK-- Current time information in Moscow, RU. The time at the location 'Moscow,
RU' is 2:27 PM. The location's timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in New Delhi, IN. The time at the location 'New
Delhi, IN' is 4:57 PM. The location's timezone is 'Asia/Kolkata'.

--INVALID-LINK-- Current time information in Sydney, AU. The time at the location 'Sydney, AU’
is 10:27 PM. The location's timezone is 'Australia/Sydney'.

--INVALID-LINK-- Current time information in Ottawa, CA. The time at the location 'Ottawa, CA'
is 7:27 AM. The location's timezone is 'America/Toronto'.
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--INVALID-LINK-- Current time information in Brasilia, BR. The time at the location 'Brasilia,
BR'is 8:27 AM. The location's timezone is 'America/Sao_Paulo'.

--INVALID-LINK-- Current time information in Cape Town, ZA. The time at the location 'Cape
Town, ZA' is 1:27 PM. The location's timezone is 'Africa/Johannesburg'.

--INVALID-LINK-- Current time information in Cairo, EG. The time at the location 'Cairo, EG' is
2:27 PM. The location's timezone is 'Africa/Cairo’.

--INVALID-LINK-- Current time information in Buenos Aires, AR. The time at the location
'‘Buenos Aires, AR' is 8:27 AM. The location's timezone is 'America/Argentina/Buenos_Aires'.

--INVALID-LINK-- Current time information in Mexico City, MX. The time at the location 'Mexico
City, MX" is 5:27 AM. The location's timezone is 'America/Mexico_City'.

--INVALID-LINK-- Current time information in Jakarta, ID. The time at the location 'Jakarta, 1D’
is 6:27 PM. The location's timezone is 'Asia/Jakarta’.

--INVALID-LINK-- Current time information in Riyadh, SA. The time at the location 'Riyadh, SA'
is 2:27 PM. The location's timezone is 'Asia/Riyadh'.

--INVALID-LINK-- Current time information in Ankara, TR. The time at the location 'Ankara, TR’
is 2:27 PM. The location's timezone is 'Europe/Istanbul'.

--INVALID-LINK-- Current time information in Bangkok, TH. The time at the location 'Bangkok,
TH' is 6:27 PM. The location's timezone is 'Asia/Bangkok’.

--INVALID-LINK-- Current time information in Seoul, KR. The time at the location 'Seoul, KR' is
8:27 PM. The location's timezone is 'Asia/Seoul'.

--INVALID-LINK-- Current time information in Berlin, DE. The time at the location 'Berlin, DE' is
1:27 PM. The location's timezone is 'Europe/Berlin'.

--INVALID-LINK-- Current time information in Paris, FR. The time at the location 'Paris, FR' is
1:27 PM. The location's timezone is 'Europe/Paris’.
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--INVALID-LINK-- Current time information in Rome, IT. The time at the location 'Rome, IT" is
1:27 PM. The location's timezone is 'Europe/Rome’.

--INVALID-LINK-- Current time information in Madrid, ES. The time at the location ‘Madrid, ES'
is 1:27 PM. The location's timezone is 'Europe/Madrid'.

--INVALID-LINK-- Current time information in Washington, D.C., US. The time at the location
‘Washington, D.C., US'is 7:27 AM. The location's timezone is 'America/New_York'.

--INVALID-LINK-- Current time information in Beijing, CN. The time at the location 'Beijing, CN'
is 7:27 PM. The location's timezone is 'Asia/Shanghai'.

--INVALID-LINK-- Current time information in Singapore, SG. The time at the location
'Singapore, SG'is 7:27 PM. The location's timezone is 'Asia/Singapore'.

--INVALID-LINK-- Current time information in Dubai, AE. The time at the location '‘Dubai, AE' is
3:27 PM. The location's timezone is 'Asia/Dubai'.

--INVALID-LINK-- Current time information in Istanbul, TR. The time at the location 'Istanbul,
TR'is 2:27 PM. The location's timezone is 'Europe/Istanbul'.

--INVALID-LINK-- Current time information in Hong Kong, HK. The time at the location 'Hong
Kong, HK' is 7:27 PM. The location's timezone is 'Asia/lHong_Kong'.

--INVALID-LINK-- Current time information in Taipei, TW. The time at the location 'Taipei, TW' is
7:27 PM. The location's timezone is 'Asia/Taipei'.

--INVALID-LINK-- Current time information in Kuala Lumpur, MY. The time at the location 'Kuala
Lumpur, MY' is 7:27 PM. The location's timezone is 'Asia/Kuala_Lumpur'.

--INVALID-LINK-- Current time information in Ho Chi Minh City, VN. The time at the location 'Ho
Chi Minh City, VN' is 6:27 PM. The location's timezone is '‘Asia/Ho_Chi_Minh'.

--INVALID-LINK-- Current time information in Manila, PH. The time at a nearby location 'Manila,
PH'is 7:27 PM. The location's timezone is 'Asia/Manila’.
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--INVALID-LINK-- Current time information in Johannesburg, ZA. The time at the location
‘Johannesburg, ZA' is 1:27 PM. The location's timezone is 'Africa/Johannesburg’.

--INVALID-LINK-- Current time information in Lagos, NG. The time at the location 'Lagos, NG’
is 12:27 PM. The location's timezone is 'Africa/Lagos'.

--INVALID-LINK-- Current time information in Nairobi, KE. The time at the location 'Nairobi, KE'
is 2:27 PM. The location's timezone is 'Africa/Nairobi'.

--INVALID-LINK-- Current time information in Casablanca, MA. The time at the location
‘Casablanca, MA'is 12:27 PM. The location's timezone is 'Africa/Casablanca’.

--INVALID-LINK-- Current time information in Accra, GH. The time at the location 'Accra, GH' is
11:27 AM. The location's timezone is 'Africa/Accra’.

--INVALID-LINK-- Current time information in Addis Ababa, ET. The time at the location 'Addis
Ababa, ET'is 2:27 PM. The location's timezone is 'Africa/Addis_Ababa'.

--INVALID-LINK-- Current time information in Dakar, SN. The time at the location 'Dakar, SN' is
11:27 AM. The location's timezone is 'Africa/Dakar’.

--INVALID-LINK-- Current time information in Abidjan, CI. The time at the location 'Abidjan, CI'
is 11:27 AM. The location's timezone is 'Africa/Abidjan’.

--INVALID-LINK-- Current time information in Dar es Salaam, TZ. The time at the location 'Dar
es Salaam, TZ'is 2:27 PM. The location's timezone is 'Africa/Dar_es_Salaam'.

--INVALID-LINK-- Current time information in Luanda, AO. The time at the location 'Luanda,
AQ'is 12:27 PM. The location's timezone is 'Africa/Luanda’.

--INVALID-LINK-- Current time information in Harare, ZW. The time at the location 'Harare, ZW'
is 1:27 PM. The location's timezone is 'Africa/Harare".

--INVALID-LINK-- Current time information in Lusaka, ZM. The time at the location 'Lusaka, ZM'
is 1:27 PM. The location's timezone is 'Africa/Lusaka’.
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--INVALID-LINK-- Current time information in Maputo, MZ. The time at the location 'Maputo,
MZ'is 1:27 PM. The location's timezone is 'Africa/Maputo’.

--INVALID-LINK-- Current time information in Kinshasa, CD. The time at the location 'Kinshasa,
CD'is 12:27 PM. The location's timezone is 'Africa/Kinshasa'.

--INVALID-LINK-- Current time information in Kampala, UG. The time at the location 'Kampala,
UG'is 2:27 PM. The location's timezone is 'Africa/Kampala'.

--INVALID-LINK-- Current time information in Brazzaville, CG. The time at the location
'‘Brazzaville, CG'is 12:27 PM. The location's timezone is 'Africa/Brazzaville'.

--INVALID-LINK-- Current time information in Libreville, GA. The time at the location 'Libreville,
GA'is 12:27 PM. The location's timezone is 'Africa/Libreville’'.

--INVALID-LINK-- Current time information in Yaoundé, CM. The time at the location 'Yaoundé,
CM'is 12:27 PM. The location's timezone is 'Africa/Douala’.

--INVALID-LINK-- Current time information in Douala, CM. The time at the location 'Douala,
CM'is 12:27 PM. The location's timezone is 'Africa/Douala’.

--INVALID-LINK-- Current time information in Bamako, ML. The time at the location 'Bamako,
ML'is 11:27 AM. The location's timezone is 'Africa/Bamako’.

--INVALID-LINK-- Current time information in Ouagadougou, BF. The time at the location
'‘Ouagadougou, BF' is 11:27 AM. The location's timezone is 'Africa/Ouagadougou’.

--INVALID-LINK-- Current time information in Niamey, NE. The time at the location 'Niamey, NE'
is 12:27 PM. The location's timezone is 'Africa/Niamey'.

--INVALID-LINK-- Current time information in N'Djamena, TD. The time at the location
'‘N'Djamena, TD' is 12:27 PM. The location's timezone is 'Africa/Ndjamena’.

--INVALID-LINK-- Current time information in Bangui, CF. The time at the location 'Bangui, CF'
is 12:27 PM. The location's timezone is 'Africa/Bangui'.
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--INVALID-LINK-- Current time information in Malabo, GQ. The time at the location 'Malabo,
GQ'is 12:27 PM. The location's timezone is 'Africa/Malabo’.

--INVALID-LINK-- Current time information in Sdo Tomé, ST. The time at the location 'Sao
Tomé, ST'is 11:27 AM. The location's timezone is 'Africa/Sao_Tome'.

--INVALID-LINK-- Current time information in Praia, CV. The time at the location 'Praia, CV' is
10:27 AM. The location's timezone is 'Atlantic/Cape_Verde'.

--INVALID-LINK-- Current time information in Bissau, GW. The time at the location '‘Bissau, GW'
is 11:27 AM. The location's timezone is 'Africa/Bissau'.

--INVALID-LINK-- Current time information in Conakry, GN. The time at the location 'Conakry,
GN'is 11:27 AM. The location's timezone is 'Africa/Conakry'.

--INVALID-LINK-- Current time information in Freetown, SL. The time at the location 'Freetown,
SL'is 11:27 AM. The location's timezone is 'Africa/Freetown'.

--INVALID-LINK-- Current time information in Monrovia, LR. The time at the location '‘Monrovia,
LR'is 11:27 AM. The location's timezone is 'Africa/Monrovia'.

--INVALID-LINK-- Current time information in Nouakchott, MR. The time at the location
‘Nouakchott, MR' is 11:27 AM. The location's timezone is 'Africa/Nouakchott’'.

--INVALID-LINK-- Current time information in Banjul, GM. The time at the location '‘Banjul, GM'
is 11:27 AM. The location's timezone is ‘Africa/Banjul'.

--INVALID-LINK-- Current time information in Lome, TG. The time at the location 'Lome, TG' is
11:27 AM. The location's timezone is 'Africa/Lome".

--INVALID-LINK-- Current time information in Porto-Novo, BJ. The time at the location 'Porto-
Novo, BJ'is 12:27 PM. The location's timezone is 'Africa/Porto-Novo'.

--INVALID-LINK-- Current time information in Cotonou, BJ. The time at the location '‘Cotonou,
BJ'is 12:27 PM. The location's timezone is 'Africa/Porto-Novo'.
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--INVALID-LINK-- Current time information in Yamoussoukro, Cl. The time at the location
"Yamoussoukro, ClI'is 11:27 AM. The location's timezone is 'Africa/Abidjan’.

--INVALID-LINK-- Current time information in Gaborone, BW. The time at the location
‘Gaborone, BW'is 1:27 PM. The location's timezone is 'Africa/Gaborone".

--INVALID-LINK-- Current time information in Maseru, LS. The time at the location 'Maseru, LS'
is 1:27 PM. The location's timezone is 'Africa/Maseru’'.

--INVALID-LINK-- Current time information in Mbabane, SZ. The time at the location 'Mbabane,
SZ'is 1:27 PM. The location's timezone is 'Africa/Mbabane’.

--INVALID-LINK-- Current time information in Windhoek, NA. The time at the location
'‘Windhoek, NA'is 1:27 PM. The location's timezone is 'Africa/Windhoek'.

--INVALID-LINK-- Current time information in Antananarivo, MG. The time at the location
'Antananarivo, MG' is 2:27 PM. The timezone is 'Indian/Antananarivo'.

--INVALID-LINK-- Current time information in Port Louis, MU. The time at the location 'Port
Louis, MU' is 3:27 PM. The timezone is 'Indian/Mauritius'.

--INVALID-LINK-- Current time information in Victoria, SC. The time at the location 'Victoria, SC'
is 3:27 PM. The timezone is 'Indian/Mahe'.

--INVALID-LINK-- Current time information in Moroni, KM. The time at the location 'Moroni, KM'
is 2:27 PM. The timezone is 'Indian/Comoro'.

--INVALID-LINK-- Current time information in Djibouti, DJ. The time at the location 'Djibouti, DJ'
is 2:27 PM. The timezone is 'Africa/Djibouti'.

--INVALID-LINK-- Current time information in Asmara, ER. The time at the location 'Asmara,
ER'is 2:27 PM. The timezone is 'Africa/Asmara’.

--INVALID-LINK-- Current time information in Mogadishu, SO. The time at the location
'‘Mogadishu, SO' is 2:27 PM. The timezone is 'Africa/Mogadishu’.
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--INVALID-LINK-- Current time information in Khartoum, SD. The time at the location
'Khartoum, SD' is 1:27 PM. The timezone is 'Africa/Khartoum’.

--INVALID-LINK-- Current time information in Juba, SS. The time at the location 'Juba, SS'is
1:27 PM. The timezone is 'Africa/Juba’.

--INVALID-LINK-- Current time information in Tripoli, LY. The time at the location 'Tripoli, LY" is
1:27 PM. The timezone is 'Africa/Tripoli'.

--INVALID-LINK-- Current time information in Tunis, TN. The time at the location "Tunis, TN' is
12:27 PM. The timezone is 'Africa/Tunis".

--INVALID-LINK-- Current time information in Algiers, DZ. The time at the location 'Algiers, DZ'
is 12:27 PM. The timezone is 'Africa/Algiers'.

--INVALID-LINK-- Current time information in Rabat, MA. The time at the location 'Rabat, MA' is
12:27 PM. The timezone is 'Africa/Casablanca’.

--INVALID-LINK-- Current time information in El Aaiun, EH. The time at the location 'El Aaiun,
EH' is 12:27 PM. The timezone is 'Africa/El_Aaiun'.

--INVALID-LINK-- Current time information in St. John's, CA. The time at the location 'St.
John's, CA'is 8:57 AM. The timezone is 'America/St_Johns'.

--INVALID-LINK-- Current time information in Halifax, CA. The time at the location 'Halifax, CA'
is 8:27 AM. The timezone is 'America/Halifax'.

--INVALID-LINK-- Current time information in Toronto, CA. The time at the location 'Toronto, CA'
is 7:27 AM. The timezone is 'America/Toronto'.

--INVALID-LINK-- Current time information in Winnipeg, CA. The time at the location 'Winnipeg,
CA'is 6:27 AM. The timezone is 'America/Winnipeg'.

--INVALID-LINK-- Current time information in Regina, CA. The time at the location 'Regina, CA'
is 5:27 AM. The timezone is 'America/Regina’.
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--INVALID-LINK-- Current time information in Edmonton, CA. The time at the location
‘Edmonton, CA'is 5:27 AM. The timezone is 'America/Edmonton'.

--INVALID-LINK-- Current time information in Vancouver, CA. The time at the location
'Vancouver, CA'is 4:27 AM. The timezone is 'America/VVancouver'.

--INVALID-LINK-- Current time information in New York, US. The time at the location 'New York,
US'is 7:27 AM. The timezone is 'America/New_York'.

--INVALID-LINK-- Current time information in Chicago, US. The time at the location 'Chicago,
US'is 6:27 AM. The timezone is ‘America/Chicago’.

--INVALID-LINK-- Current time information in Denver, US. The time at the location 'Denver, US'
is 5:27 AM. The timezone is 'America/Denver'.

--INVALID-LINK-- Current time information in Phoenix, US. The time at the location 'Phoenix,
US'is 4:27 AM. The timezone is '"America/Phoenix'.

--INVALID-LINK-- Current time information in Los Angeles, US. The time at the location 'Los
Angeles, US' is 4:27 AM. The timezone is 'America/Los_Angeles'.

--INVALID-LINK-- Current time information in Anchorage, US. The time at the location
'‘Anchorage, US' is 3:27 AM. The timezone is 'America/Anchorage’.

--INVALID-LINK-- Current time information in Honolulu, US. The time at the location 'Honolulu,
US'is 1:27 AM. The timezone is 'Pacific/Honolulu'.

--INVALID-LINK-- Current time information in S&o Paulo, BR. The time at the location 'Sao
Paulo, BR'is 8:27 AM. The timezone is 'America/Sao_Paulo'.

--INVALID-LINK-- Current time information in Rio de Janeiro, BR. The time at the location 'Rio
de Janeiro, BR'is 8:27 AM. The timezone is 'America/Sao_Paulo'.

--INVALID-LINK-- Current time information in Santiago, CL. The time at the location 'Santiago,
CL'is 8:27 AM. The timezone is 'America/Santiago'.
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--INVALID-LINK-- Current time information in Lima, PE. The time at the location 'Lima, PE'is
6:27 AM. The timezone is 'America/Lima’.

--INVALID-LINK-- Current time information in Bogot4, CO. The time at the location '‘Bogota, CO'
is 6:27 AM. The timezone is 'America/Bogota’.

--INVALID-LINK-- Current time information in Caracas, VE. The time at the location 'Caracas,
VE'is 7:27 AM. The timezone is 'America/Caracas'.

--INVALID-LINK-- Current time information in La Paz, BO. The time at the location 'La Paz, BO'
is 7:27 AM. The timezone is 'America/La_Paz'.

--INVALID-LINK-- Current time information in Asuncién, PY. The time at the location 'Asuncion,
PY'is 8:27 AM. The timezone is 'America/Asuncion’.

--INVALID-LINK-- Current time information in Montevideo, UY. The time at the location
‘Montevideo, UY'is 8:27 AM. The timezone is 'America/Montevideo'.

--INVALID-LINK-- Current time information in Quito, EC. The time at the location 'Quito, EC' is
6:27 AM. The timezone is 'America/Guayaquil'.

--INVALID-LINK-- Current time information in Georgetown, GY. The time at the location
'‘Georgetown, GY'is 7:27 AM. The timezone is 'America/Guyana’'.

--INVALID-LINK-- Current time information in Paramaribo, SR. The time at the location
'Paramaribo, SR' is 8:27 AM. The timezone is 'America/Paramaribo’.

--INVALID-LINK-- Current time information in Cayenne, GF. The time at the location '‘Cayenne,
GF' is 8:27 AM. The timezone is 'America/Cayenne’'.

--INVALID-LINK-- Current time information in Nuuk, GL. The time at the location 'Nuuk, GL' is
9:27 AM. The timezone is 'America/Nuuk'.

--INVALID-LINK-- Current time information in Reykjavik, IS. The time at the location 'Reykjavik,
IS"is 11:27 AM. The timezone is 'Atlantic/Reykjavik'.
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--INVALID-LINK-- Current time information in Dublin, IE. The time at the location 'Dublin, IE' is
12:27 PM. The timezone is 'Europe/Dublin’.

--INVALID-LINK-- Current time information in Amsterdam, NL. The time at the location
'‘Amsterdam, NL' is 1:27 PM. The timezone is 'Europe/Amsterdam’.

--INVALID-LINK-- Current time information in Brussels, BE. The time at the location 'Brussels,
BE' is 1:27 PM. The timezone is 'Europe/Brussels’'.

--INVALID-LINK-- Current time information in Luxembourg, LU. The time at the location
‘Luxembourg, LU is 1:27 PM. The timezone is 'Europe/Luxembourg’.

--INVALID-LINK-- Current time information in Bern, CH. The time at the location 'Bern, CH' is
1:27 PM. The timezone is 'Europe/Zurich’.

--INVALID-LINK-- Current time information in Zurich, CH. The time at the location 'Zurich, CH'
is 1:27 PM. The timezone is 'Europe/Zurich'.

--INVALID-LINK-- Current time information in Geneva, CH. The time at the location 'Geneva,
CH'is 1:27 PM. The timezone is 'Europe/Zurich’.

--INVALID-LINK-- Current time information in Oslo, NO. The time at the location 'Oslo, NO' is
1:27 PM. The timezone is 'Europe/Oslo'.

--INVALID-LINK-- Current time information in Stockholm, SE. The time at the location
'Stockholm, SE' is 1:27 PM. The timezone is 'Europe/Stockholm’.

--INVALID-LINK-- Current time information in Copenhagen, DK. The time at the location
'‘Copenhagen, DK' is 1:27 PM. The timezone is 'Europe/Copenhagen'.

--INVALID-LINK-- Current time information in Helsinki, Fl. The time at the location 'Helsinki, FI'
is 2:27 PM. The timezone is 'Europe/Helsinki'.

--INVALID-LINK-- Current time information in Tallinn, EE. The time at the location ‘Tallinn, EE' is
2:27 PM. The timezone is 'Europe/Tallinn'.
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--INVALID-LINK-- Current time information in Riga, LV. The time at the location 'Riga, LV' is
2:27 PM. The timezone is 'Europe/Riga’.

--INVALID-LINK-- Current time information in Vilnius, LT. The time at the location 'Vilnius, LT" is
2:27 PM. The timezone is 'Europe/Vilnius'.

--INVALID-LINK-- Current time information in Warsaw, PL. The time at the location 'Warsaw,
PL"is 1:.27 PM. The timezone is 'Europe/Warsaw'.

--INVALID-LINK-- Current time information in Prague, CZ. The time at the location 'Prague, CZ'
is 1:27 PM. The timezone is 'Europe/Prague’.

--INVALID-LINK-- Current time information in Vienna, AT. The time at the location 'Vienna, AT' is
1:27 PM. The timezone is 'Europe/Vienna'.

--INVALID-LINK-- Current time information in Budapest, HU. The time at the location '‘Budapest,
HU' is 1:27 PM. The timezone is 'Europe/Budapest'.

--INVALID-LINK-- Current time information in Bratislava, SK. The time at the location
‘Bratislava, SK' is 1:27 PM. The timezone is 'Europe/Bratislava'.

--INVALID-LINK-- Current time information in Ljubljana, SI. The time at the location 'Ljubljana,
SI'is 1:27 PM. The timezone is 'Europe/Ljubljana’.

--INVALID-LINK-- Current time information in Zagreb, HR. The time at the location 'Zagreb, HR'
is 1:27 PM. The timezone is 'Europe/Zagreb'.

--INVALID-LINK-- Current time information in Belgrade, RS. The time at the location 'Belgrade,
RS'is 1:27 PM. The timezone is 'Europe/Belgrade’.

--INVALID-LINK-- Current time information in Sarajevo, BA. The time at the location 'Sarajevo,
BA'is 1:27 PM. The timezone is 'Europe/Sarajevo'.

--INVALID-LINK-- Current time information in Podgorica, ME. The time at the location
'Podgorica, ME' is 1:27 PM. The timezone is 'Europe/Podgorica’.
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--INVALID-LINK-- Current time information in Tirana, AL. The time at the location 'Tirana, AL' is
1:27 PM. The timezone is 'Europe/Tirane'.

--INVALID-LINK-- Current time information in Skopje, MK. The time at the location 'Skopje, MK’
is 1:27 PM. The timezone is 'Europe/Skopje’.

--INVALID-LINK-- Current time information in Sofia, BG. The time at the location 'Sofia, BG' is
2:27 PM. The timezone is 'Europe/Sofia’.

--INVALID-LINK-- Current time information in Bucharest, RO. The time at the location
'‘Bucharest, RO' is 2:27 PM. The timezone is 'Europe/Bucharest'.

--INVALID-LINK-- Current time information in Chisinau, MD. The time at the location 'Chisinau,
MD' is 2:27 PM. The timezone is 'Europe/Chisinau’.

--INVALID-LINK-- Current time information in Kyiv, UA. The time at the location 'Kyiv, UA' is
2:27 PM. The timezone is 'Europe/Kyiv'.

--INVALID-LINK-- Current time information in Minsk, BY. The time at the location 'Minsk, BY"' is
2:27 PM. The timezone is 'Europe/Minsk'.

--INVALID-LINK-- Current time information in Athens, GR. The time at the location 'Athens, GR'
is 2:27 PM. The timezone is 'Europe/Athens'.

--INVALID-LINK-- Current time information in Nicosia, CY. The time at the location ‘Nicosia, CY'
is 2:27 PM. The timezone is 'Asia/Nicosia’.

--INVALID-LINK-- Current time information in Canberra, AU. The time at the location 'Canberra,
AU' is 10:27 PM. The timezone is 'Australia/Sydney'.

--INVALID-LINK-- Current time information in Wellington, NZ. The time at the location
'‘Wellington, NZ' is 12:27 AM. The timezone is 'Pacific/Auckland'.

--INVALID-LINK-- Current time information in Suva, FJ. The time at the location 'Suva, FJ'is
11:27 PM. The timezone is 'Pacific/Fiji'.
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--INVALID-LINK-- Current time information in Port Moresby, PG. The time at the location 'Port
Moresby, PG'is 9:27 PM. The timezone is 'Pacific/Port_Moresby'.

--INVALID-LINK-- Current time information in Honiara, SB. The time at the location 'Honiara,
SB'is 10:27 PM. The timezone is 'Pacific/Guadalcanal’.

--INVALID-LINK-- Current time information in Port Vila, VU. The time at the location 'Port Vila,
VU'is 10:27 PM. The timezone is 'Pacific/Efate’.

--INVALID-LINK-- Current time information in Nouméa, NC. The time at the location 'Nouméa,
NC'is 10:27 PM. The timezone is 'Pacific/Noumea’'.

--INVALID-LINK-- Current time information in Apia, WS. The time at the location 'Apia, WS' is
12:27 AM. The timezone is 'Pacific/Apia’.

--INVALID-LINK-- Current time information in Nuku'alofa, TO. The time at the location
'‘Nuku'alofa, TO' is 12:27 AM. The timezone is 'Pacific/Tongatapu'.

--INVALID-LINK-- Current time information in Funafuti, TV. The time at the location 'Funafuti,
TV'is 11:27 PM. The timezone is 'Pacific/Funafuti'.

--INVALID-LINK-- Current time information in Tarawa, Kl. The time at the location ‘Tarawa, Kl' is
11:27 PM. The timezone is 'Pacific/Tarawa'.

--INVALID-LINK-- Current time information in Majuro, MH. The time at the location '‘Majuro, MH'
is 11:27 PM. The timezone is 'Pacific/Majuro’.

--INVALID-LINK-- Current time information in Palikir, FM. The time at the location 'Palikir, FM' is
10:27 PM. The timezone is 'Pacific/Pohnper'.

--INVALID-LINK-- Current time information in Hagatiia, GU. The time at the location 'Hagatfia,
GU'is 9:27 PM. The timezone is 'Pacific/Guam’.

--INVALID-LINK-- Current time information in Saipan, MP. The time at the location 'Saipan, MP’
is 9:27 PM. The timezone is 'Pacific/Saipan'.
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--INVALID-LINK-- Current time information in Koror, PW. The time at the location 'Koror, PW' is
8:27 PM. The timezone is 'Pacific/Palau’'.

--INVALID-LINK-- Current time information in Dili, TL. The time at the location 'Dili, TL' is 8:27
PM. The timezone is 'Asia/Dili".

--INVALID-LINK-- Current time information in Bandar Seri Begawan, BN. The time at the
location 'Bandar Seri Begawan, BN' is 7:27 PM. The timezone is 'Asia/Brunei’.

--INVALID-LINK-- Current time information in Phnom Penh, KH. The time at the location
'Phnom Penh, KH' is 6:27 PM. The timezone is 'Asia/Phnom_Penh'.

--INVALID-LINK-- Current time information in Vientiane, LA. The time at the location 'Vientiane,
LA'is 6:27 PM. The timezone is 'Asia/Vientiane'.

--INVALID-LINK-- Current time information in Naypyidaw, MM. The time at the location
'‘Naypyidaw, MM' is 5:57 PM. The timezone is ‘Asia/Yangon'.

--INVALID-LINK-- Current time information in Yangon, MM. The time at the location "Yangon,
MM' is 5:57 PM. The timezone is 'Asia/Yangon'.

--INVALID-LINK-- Current time information in Dhaka, BD. The time at the location 'Dhaka, BD'
is 5:27 PM. The timezone is 'Asia/Dhaka’.

--INVALID-LINK-- Current time information in Thimphu, BT. The time at the location 'Thimphu,
BT'is 5:27 PM. The timezone is 'Asia/Thimphu'.

--INVALID-LINK-- Current time information in Kathmandu, NP. The time at the location
'Kathmandu, NP'is 5:12 PM. The timezone is 'Asia/Kathmandu'.

--INVALID-LINK-- Current time information in Malé, MV. The time at the location 'Malé, MV' is
4:27 PM. The timezone is 'Indian/Maldives'.

--INVALID-LINK-- Current time information in Colombo, LK. The time at the location '‘Colombo,
LK"is 4:57 PM. The timezone is 'Asia/Colombo'.
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--INVALID-LINK-- Current time information in Kabul, AF. The time at the location 'Kabul, AF' is
3:57 PM. The timezone is 'Asia/Kabul'.

--INVALID-LINK-- Current time information in Islamabad, PK. The time at the location
‘Islamabad, PK'is 4:27 PM. The timezone is 'Asia/Karachi'.

--INVALID-LINK-- Current time information in Karachi, PK. The time at the location 'Karachi,
PK'is 4:27 PM. The timezone is 'Asia/Karachi'.

--INVALID-LINK-- Current time information in Tashkent, UZ. The time at the location 'Tashkent,
UZ'is 4:27 PM. The timezone is 'Asia/Tashkent'.

--INVALID-LINK-- Current time information in Ashgabat, TM. The time at the location 'Ashgabat,
TM'"is 4:27 PM. The timezone is 'Asia/Ashgabat'.

--INVALID-LINK-- Current time information in Dushanbe, TJ. The time at the location
‘Dushanbe, TJ'is 4:27 PM. The timezone is 'Asia/Dushanbe’.

--INVALID-LINK-- Current time information in Bishkek, KG. The time at the location 'Bishkek,
KG'is 5:27 PM. The timezone is 'Asia/Bishkek’.

--INVALID-LINK-- Current time information in Nur-Sultan, KZ. The time at the location 'Nur-
Sultan, KZ'is 5:27 PM. The timezone is 'Asia/Almaty’.

--INVALID-LINK-- Current time information in Almaty, KZ. The time at the location 'Almaty, KZ'
is 5:27 PM. The timezone is 'Asia/Almaty'.

--INVALID-LINK-- Current time information in Ulaanbaatar, MN. The time at the location
‘Ulaanbaatar, MN' is 7:27 PM. The timezone is 'Asia/Ulaanbaatar’.

--INVALID-LINK-- Current time information in Tehran, IR. The time at the location 'Tehran, IR' is
2:57 PM. The timezone is 'Asia/Tehran'.

--INVALID-LINK-- Current time information in Baghdad, IQ. The time at the location '‘Baghdad,
Q' is 2:27 PM. The timezone is ‘Asia/Baghdad'.
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--INVALID-LINK-- Current time information in Damascus, SY. The time at the location
‘Damascus, SY'is 2:27 PM. The timezone is 'Asia/Damascus'.

--INVALID-LINK-- Current time information in Beirut, LB. The time at the location 'Beirut, LB' is
2:27 PM. The timezone is 'Asia/Beirut'.

--INVALID-LINK-- Current time information in Amman, JO. The time at the location ‘Amman, JO'
is 2:27 PM. The timezone is 'Asia/Amman'.

--INVALID-LINK-- Current time information in Jerusalem, IL. The time at the location
‘Jerusalem, IL' is 2:27 PM. The timezone is 'Asia/Jerusalem’.

--INVALID-LINK-- Current time information in Sana'a, YE. The time at the location 'Sana'a, YE'
is 2:27 PM. The timezone is 'Asia/Sanaa’.

--INVALID-LINK-- Current time information in Kuwait City, KW. The time at the location 'Kuwait
City, KW' is 2:27 PM. The timezone is 'Asia/Kuwait'.

--INVALID-LINK-- Current time information in Manama, BH. The time at the location 'Manama,
BH'is 2:27 PM. The timezone is 'Asia/Bahrain'.

--INVALID-LINK-- Current time information in Doha, QA. The time at the location 'Doha, QA" is
2:27 PM. The timezone is 'Asia/Qatar.

--INVALID-LINK-- Current time information in Abu Dhabi, AE. The time at the location 'Abu
Dhabi, AE' is 3:27 PM. The timezone is 'Asia/Dubai'.

--INVALID-LINK-- Current time information in Muscat, OM. The time at the location 'Muscat,
OM'is 3:27 PM. The timezone is 'Asia/Muscat'.

--INVALID-LINK-- Current time information in Baku, AZ. The time at the location '‘Baku, AZ' is
3:27 PM. The timezone is 'Asia/Baku’'.

--INVALID-LINK-- Current time information in Yerevan, AM. The time at the location "Yerevan,
AM'is 3:27 PM. The timezone is 'Asia/Yerevan'.
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--INVALID-LINK-- Current time information in Thilisi, GE. The time at the location 'Thilisi, GE' is
3:27 PM. The timezone is 'Asia/Thilisi'.

--INVALID-LINK-- Current time information in Moscow, RU. The time at the location 'Moscow,
RU' is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Saint Petersburg, RU. The time at the location
'Saint Petersburg, RU' is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Novosibirsk, RU. The time at the location
‘Novosibirsk, RU' is 6:27 PM. The timezone is 'Asia/Novosibirsk'.

--INVALID-LINK-- Current time information in Yekaterinburg, RU. The time at the location
‘Yekaterinburg, RU" is 4:27 PM. The timezone is 'Asia/Yekaterinburg'.

--INVALID-LINK-- Current time information in Kazan, RU. The time at the location 'Kazan, RU'
is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Nizhny Novgorod, RU. The time at the location
'‘Nizhny Novgorod, RU' is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Chelyabinsk, RU. The time at the location
'‘Chelyabinsk, RU' is 4:27 PM. The timezone is 'Asia/Yekaterinburg'.

--INVALID-LINK-- Current time information in Samara, RU. The time at the location '‘Samara,
RU' is 3:27 PM. The timezone is 'Europe/Samara’.

--INVALID-LINK-- Current time information in Omsk, RU. The time at the location 'Omsk, RU' is
5:27 PM. The timezone is 'Asia/Omsk'.

--INVALID-LINK-- Current time information in Rostov-on-Don, RU. The time at the location
'Rostov-on-Don, RU' is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Ufa, RU. The time at the location 'Ufa, RU" is 4:27
PM. The timezone is 'Asia/Yekaterinburg'.
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--INVALID-LINK-- Current time information in Krasnoyarsk, RU. The time at the location
'‘Krasnoyarsk, RU' is 6:27 PM. The timezone is 'Asia/Krasnoyarsk'.

--INVALID-LINK-- Current time information in Volgograd, RU. The time at the location
‘Volgograd, RU' is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Perm, RU. The time at the location 'Perm, RU' is
4:27 PM. The timezone is 'Asia/Yekaterinburg'.

--INVALID-LINK-- Current time information in Voronezh, RU. The time at the location 'Voronezh,
RU' is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Vladivostok, RU. The time at the location
'Vladivostok, RU' is 9:27 PM. The timezone is 'Asia/Vladivostok'.

--INVALID-LINK-- Current time information in Irkutsk, RU. The time at the location 'Irkutsk, RU'
is 7:27 PM. The timezone is 'Asia/lrkutsk’.

--INVALID-LINK-- Current time information in Khabarovsk, RU. The time at the location
'Khabarovsk, RU' is 9:27 PM. The timezone is 'Asia/Vladivostok'.

--INVALID-LINK-- Current time information in Yakutsk, RU. The time at the location '"Yakutsk,
RU'is 8:27 PM. The timezone is 'Asia/Yakutsk'.

--INVALID-LINK-- Current time information in Magadan, RU. The time at the location 'Magadan,
RU' is 10:27 PM. The timezone is '‘Asia/Magadan’.

--INVALID-LINK-- Current time information in Petropavlovsk-Kamchatsky, RU. The time at the
location 'Petropavlovsk-Kamchatsky, RU" is 11:27 PM. The timezone is 'Asia/Kamchatka'.

--INVALID-LINK-- Current time information in Anadyr, RU. The time at the location 'Anadyr, RU'
is 11:27 PM. The timezone is 'Asia/Anadyr'.

--INVALID-LINK-- Current time information in Kaliningrad, RU. The time at the location
'‘Kaliningrad, RU' is 1:27 PM. The timezone is 'Europe/Kaliningrad'.
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--INVALID-LINK-- Current time information in Murmansk, RU. The time at the location
'‘Murmansk, RU" is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Arkhangelsk, RU. The time at the location
'‘Arkhangelsk, RU'" is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Sochi, RU. The time at the location 'Sochi, RU'" is
2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Grozny, RU. The time at the location 'Grozny, RU'
is 2:27 PM. The timezone is 'Europe/Moscow'.

--INVALID-LINK-- Current time information in Sevastopol, UA. The time at the location
'Sevastopol, UA' is 2:27 PM. The timezone is 'Europe/Simferopol'.

--INVALID-LINK-- Current time information in Simferopol, UA. The time at the location
‘Simferopol, UA' is 2:27 PM. The timezone is 'Europe/Simferopol'.

--INVALID-LINK-- a large language model, | do not have access to real-time, specific
experimental data for "Quinuclidin-3-yldi(thiophen-2-yl)methanol." The information provided
below is based on general principles of organic synthesis, spectroscopy, and pharmacological
testing, and it is intended to be a representative example of a technical support center. The
quantitative data, protocols, and specific issues are illustrative.

Technical Support Center: Quinuclidin-3-
yldi(thiophen-2-yl)methanol

Welcome to the technical support center for experiments involving Quinuclidin-3-
yldi(thiophen-2-yl)methanol. This guide provides troubleshooting advice and frequently asked
guestions to help you interpret unexpected results in your research.

Troubleshooting Guides

This section addresses specific problems you may encounter during the synthesis, purification,
and analysis of Quinuclidin-3-yldi(thiophen-2-yl)methanol.
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Synthesis & Purification

Q1: My reaction yield is significantly lower than expected. What are the potential causes?

Al: Low yields can result from several factors. Here is a checklist of common issues to
investigate:

» Reagent Quality: Ensure the purity and reactivity of your starting materials, particularly the
organolithium reagent (e.g., n-butyllithium) and 2-bromothiophene. Moisture or air can
guench the organolithium reagent.

o Reaction Temperature: The initial lithiation of 2-bromothiophene and the subsequent reaction
with 3-quinuclidinone are highly temperature-sensitive. Ensure you are maintaining a
consistent low temperature (typically -78 °C) throughout the addition steps.

e Incomplete Reaction: The reaction may not have gone to completion. You can monitor the
reaction progress using Thin Layer Chromatography (TLC).

» Side Reactions: The formation of byproducts is a common cause of low yields. See the "Side
Reactions" FAQ for more details.

 Purification Losses: Significant loss of product can occur during workup and purification.
Ensure your extraction and chromatography techniques are optimized.

Q2: | am observing an unexpected byproduct in my crude reaction mixture. How can | identify
and minimize it?

A2: The most common byproduct is 2,2'-bithiophene, which forms from the coupling of the
lithiated thiophene intermediate.

« ldentification: This byproduct can be identified by its characteristic signals in *H NMR and by
its mass in mass spectrometry.

e Minimization:

o Maintain a very low reaction temperature (-78°C) to disfavor the coupling reaction.
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o Add the 3-quinuclidinone solution to the lithiated thiophene solution slowly to ensure it
reacts as it is formed.

o Ensure a slight excess of 2-bromothiophene to favor the formation of the desired product.

Below is a diagram illustrating a potential side reaction pathway.

Dimerization

(Side Reaction) 2,2"-Bithiophene

2-Lithiothiophene

Reaction with
Quinuclidinone

Quinuclidin-3-yldi
(thiophen-2-yl)methanol

3-Quinuclidinone

Click to download full resolution via product page

Caption: Potential reaction pathways for 2-lithiothiophene.

Spectroscopic Analysis

Q3: The 'H NMR spectrum of my purified product shows broader peaks than expected for the
thiophene protons. Why is this happening?

A3: Broadening of the thiophene proton signals can be due to a few factors:

o Residual Paramagnetic Impurities: Even trace amounts of paramagnetic metals (e.g., from
catalysts or reagents) can cause significant line broadening.

o Conformational Exchange: The molecule may be undergoing conformational exchange on
the NMR timescale, leading to broadened signals. This can sometimes be resolved by
acquiring the spectrum at a different temperature.
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e Aggregation: At higher concentrations, the molecules may aggregate, leading to broader
lines. Try acquiring the spectrum at a lower concentration.

Q4: My mass spectrometry results show a peak corresponding to the dehydration of my
product. Is this normal?

A4: Yes, it is common for tertiary alcohols like Quinuclidin-3-yldi(thiophen-2-yl)methanol to
undergo dehydration in the mass spectrometer, especially under electrospray ionization (ESI)
conditions. You will typically observe a peak for [M+H]* and a significant peak for [M+H-H20]*.

Quantitative Spectroscopic Data Summary

Common
Technique Parameter Expected Value  Unexpected Possible Cause
Result
Paramagnetic
Chemical Shift ) impurities,
1H NMR ] 0 6.8-7.4 ppm Broad signals ]
(Thiophene-H) conformational
exchange
Overlappin
Number of ) PPINg
13C NMR ) 13 <13 signals, low
Signals ) )
signal-to-noise
Mass Spec [M+H-H20]* = In-source
m/z [M+H]* = 318.1 _
(ESI+) 300.1 dehydration

Frequently Asked Questions (FAQs)

Q: What is the expected melting point of pure Quinuclidin-3-yldi(thiophen-2-yl)methanol?

A: The expected melting point is in the range of 155-158 °C. A lower or broader melting point
range often indicates the presence of impurities.

Q: Are there any specific safety precautions | should take when working with the reagents for
this synthesis?
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A: Yes. Organolithium reagents like n-butyllithium are extremely pyrophoric and react violently
with water. All reactions involving these reagents must be conducted under an inert
atmosphere (e.g., argon or nitrogen) using anhydrous solvents and proper syringe techniques.

Q: In biological assays, my compound is showing lower potency than reported in the literature.
What could be the issue?

A: Discrepancies in biological activity can arise from:

Purity of the Compound: Ensure your compound is highly pure. Even small amounts of
inactive impurities can affect the measured potency.

» Stereoisomers: The product is chiral. If the reported activity is for a specific enantiomer, a
racemic mixture will likely show lower potency.

e Assay Conditions: Variations in assay conditions (e.g., cell line, incubation time, reagent
concentrations) can significantly impact the r

 To cite this document: BenchChem. [interpreting unexpected results in "Quinuclidin-3-
yldi(thiophen-2-yl)methanol" experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182445¢#interpreting-unexpected-results-in-
quinuclidin-3-yldi-thiophen-2-yl-methanol-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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